2-(4-ethoxyphenoxy)-N-(2-propoxyphenyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenoxy)-N-(2-propoxyphenyl)acetamide
• InChI: InChI=1S/C19H23NO4/c1-3-13-23-18-8-6-5-7-17(18)20-19(21)14-24-16-11-9-15(10-12-16)22-4-2/h5-12H,3-4,13-14H2,1-2H3,(H,20,21)
• InChI Key: CFTKYQQIMMHATG-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)OCC
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol

Description

2-(4-ethoxyphenoxy)-N-(2-propoxyphenyl)acetamide is a chemical compound commonly referred to as EPPA. It is a member of the acetamide family and has been the subject of numerous scientific studies due to its potential applications in the field of medicine. EPPA has been shown to exhibit various biochemical and physiological effects, making it a promising compound for further research.

Scientific Research Applications

Environmental Degradation Studies

Studies on the degradation of alkylphenol ethoxylates (APEOs), which are structurally related to 2-(4-ethoxyphenoxy)-N-(2-propoxyphenyl)acetamide, have highlighted the microbial degradation potential in environmental settings. APEOs, used in applications like paper recycling, degrade into compounds with estrogenic potential. Research on recycled paper sludge revealed the presence of APEO degradation products, indicating microbial degradation as a pathway that reduces environmental contamination risks. However, the persistence of certain degradation products suggests a need for further evaluation of their toxic potential when used for soil amendment (Hawrelak et al., 1999).

Chemical Synthesis and Medicinal Chemistry

The synthesis and evaluation of compounds structurally related to this compound have been a focus in the quest for new therapeutic agents. For instance, N-(2-Hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis, was produced using immobilized lipase, showcasing the chemoselective acetylation of 2-aminophenol and the potential for kinetically controlled synthesis. This methodology provides insights into the synthesis of complex molecules with potential pharmaceutical applications (Magadum & Yadav, 2018).

Anticancer and Analgesic Activities

Research into 2-(substituted phenoxy)acetamide derivatives has demonstrated potential anticancer, anti-inflammatory, and analgesic activities. The development of novel series of these derivatives, through synthetic pathways like the Leuckart reaction, has identified compounds with promising therapeutic profiles. For example, certain derivatives exhibited significant activities against breast cancer and neuroblastoma cell lines, suggesting the potential of these compounds in developing new anticancer and analgesic agents (Rani et al., 2014; Rani et al., 2016).

Environmental Toxicology

Studies on alkylphenols and their ethoxylates have raised concerns about their environmental and health impacts due to their endocrine-disrupting activities. Research on the presence of nonylphenol (NP) and octylphenol (OP) in human adipose tissue underscores the widespread exposure to these contaminants and necessitates further investigation into their effects on human health (Lopez-Espinosa et al., 2009).